Cas no 1267424-35-0 ((2-Cyclohexylthiazol-5-yl)methanol)

• Product Name: (2-Cyclohexylthiazol-5-yl)methanol
• CAS No: 1267424-35-0
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 4816700
• Update Time: 2025-05-21

(2-Cyclohexylthiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Cyclohexylthiazol-5-yl)methanol

• Inchi： 1S/C10H15NOS/c12-7-9-6-11-10(13-9)8-4-2-1-3-5-8/h6,8,12H,1-5,7H2
• InChI Key： JYRWTARSMHOZJR-UHFFFAOYSA-N
• SMILES： S1C(CO)=CN=C1C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4

Additional information on (2-Cyclohexylthiazol-5-yl)methanol

(2-Cyclohexylthiazol-5-yl)methanol: A Comprehensive Overview

(2-Cyclohexylthiazol-5-yl)methanol, identified by the CAS number 1267424-35-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications across various industries. This compound, characterized by its thiazole ring substituted with a cyclohexyl group and a hydroxymethyl moiety, has been extensively studied for its potential in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of (2-Cyclohexylthiazol-5-yl)methanol is defined by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substitution pattern of this compound includes a cyclohexane ring attached to the thiazole at position 2 and a hydroxymethyl group at position 5, contributing to its distinctive reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of (2-Cyclohexylthiazol-5-yl)methanol in the development of novel drug candidates, particularly in the field of oncology and neurodegenerative diseases. Its ability to act as a chiral auxiliary or a building block for complex molecules has made it an invaluable tool in asymmetric synthesis.

In addition to its pharmaceutical applications, (2-Cyclohexylthiazol-5-ylium) derivatives have shown promise in agrochemicals, where they exhibit potent activity against various pests and pathogens without adverse environmental impacts.

The synthesis of (2-Cyclohexylthiazol-related compounds has been optimized through innovative methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions, which enhance yield and selectivity while reducing reaction times.

As research continues to uncover new facets of this compound's potential, it is anticipated that (E- or Z-isomerism) considerations will play a pivotal role in its application across diverse fields.